BENGHE Validation & Comparative

Check Availability & Pricing

A Guide to Inter-Laboratory Comparison of PCB
Analysis Results

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: PCB118-13C12
Cat. No.: B15598500
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of inter-laboratory performance in the analysis of
polychlorinated biphenyls (PCBSs). It is designed to assist researchers, scientists, and drug
development professionals in evaluating and selecting analytical approaches for PCB
determination. The information presented is based on data from proficiency testing schemes
and the analysis of certified reference materials, highlighting the performance of various
analytical methods across different laboratories and matrices.

Data Presentation: Quantitative Comparison of PCB
Analysis

The following table summarizes the results from inter-laboratory studies on PCB analysis in
various environmental matrices. These studies are crucial for assessing the proficiency of
laboratories and ensuring the comparability of analytical results. The data presented includes
certified or consensus values for select PCB congeners in reference materials, which are used
to benchmark laboratory performance.
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Table 1: Inter-laboratory Comparison of PCB Congener Concentrations in Certified Reference

Materials
. NIST SRM 1947
IAEA-417 Marine o . .
. Lake Michigan Fish BCR-349 Cod Liver
Congener Sediment (ng/g dry . .
Tissue (ng/g wet Oil (nglkg)
mass)[1] .
weight)[2]
PCB 28 5.7(4.7-6.7) 16.1+1.2 Data Not Available
PCB 52 17.0 (14.5-19.5) 404 +£1.7 1.6+£0.2
PCB 101 42.0 (37.1-46.9) 67.2+2.6 431204
PCB 105 22.0(19.8 - 24.2) 16.5+0.9 1.1+01
PCB 118 Data Not Available 43.1+15 25+0.2
PCB 138 45.0 (38.4 - 51.6) 71.3+3.2 46+0.4
PCB 153 Data Not Available 75.8+4.1 49+04
PCB 180 Data Not Available 33.1+1.8 1.8+£0.2

Values for IAEA-417 are recommended values with the 95% confidence interval in
parentheses. Values for NIST SRM 1947 are certified values with the uncertainty in
parentheses. Values for BCR-349 are certified values with the uncertainty in parentheses.

Experimental Protocols: Methodologies for PCB
Analysis

The accurate determination of PCBs relies on robust and well-defined analytical methods.
Inter-laboratory comparison studies often involve various methodologies, with gas
chromatography coupled with either an electron capture detector (GC-ECD) or a mass
spectrometer (GC-MS) being the most common techniques. Below are generalized
experimental protocols based on methods frequently employed in these studies.

Sample Preparation and Extraction
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The initial step in PCB analysis involves the extraction of the target compounds from the
sample matrix. The choice of extraction method depends on the matrix type.

» Sediment and Soil: Soxhlet extraction with a nonpolar solvent or a mixture of polar and
nonpolar solvents is a conventional and effective method. Pressurized fluid extraction (PFE)
offers a more automated and faster alternative.

o Fish Tissue: Tissues are typically homogenized and extracted using a Soxhlet apparatus or
PFE. A lipid removal step is crucial to prevent interference during analysis.

» Oils (e.g., Transformer Oil, Fish Oil): A simple dilution with a suitable solvent like hexane is
often sufficient. For more complex oil matrices, a clean-up step using solid-phase extraction
(SPE) with adsorbents like silica gel or florisil may be necessary to remove interfering
compounds.[3]

e Human Milk: Extraction is typically performed with a mixture of polar and nonpolar solvents,
followed by a fat removal step.

Clean-up

After extraction, the sample extracts undergo a clean-up procedure to remove co-extracted
interfering compounds that could affect the accuracy of the analysis. Common clean-up
techniques include:

o Adsorption Chromatography: Using columns packed with materials like silica gel, alumina, or
Florisil to separate PCBs from other organic compounds.

o Gel Permeation Chromatography (GPC): Effective for removing high-molecular-weight
interferences such as lipids.

o Acid/Base Partitioning: Used to remove acidic or basic interferences.

Instrumental Analysis

The final determination of PCB congeners is performed using high-resolution chromatographic
techniques.
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e Gas Chromatography (GC): A capillary column is used to separate the individual PCB
congeners.

e Detectors:

o Electron Capture Detector (ECD): Highly sensitive to halogenated compounds like PCBs
and is a cost-effective option. However, it is less selective than mass spectrometry and
can be prone to interferences.

o Mass Spectrometry (MS): Provides both qualitative and quantitative information, offering
higher selectivity and confirmation of the identity of the congeners. High-resolution mass
spectrometry (HRMS) offers the highest level of selectivity and sensitivity.

Standard methods such as ASTM D4059 are often employed for the analysis of PCBs in
specific matrices like insulating liquids.[4][5][6][7][8] This standard test method utilizes gas
chromatography for the quantitative determination of PCB concentrations.[4][5][6][8]

Visualizations
Experimental Workflow for Inter-laboratory PCB
Analysis

The following diagram illustrates a typical workflow for an inter-laboratory comparison study of
PCB analysis, from sample distribution to data evaluation.
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Caption: Workflow of an inter-laboratory comparison for PCB analysis.
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Logical Relationship of Analytical Steps

This diagram outlines the logical progression of steps involved in the chemical analysis of
PCBs in a sample.
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Caption: Logical steps in the analytical procedure for PCB determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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